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Compound of Interest

Compound Name: Santalin

Cat. No.: B1143339

Santalin A: A Technical Guide for Researchers
Abstract

Santalin A, a prominent red pigment isolated from the heartwood of Pterocarpus santalinus,
has garnered significant interest within the scientific community for its diverse biological
activities. This technical guide provides an in-depth overview of Santalin A, focusing on its
physicochemical properties, biological functions, and the molecular mechanisms that underpin
its effects. This document is intended for researchers, scientists, and professionals in drug
development, offering a comprehensive resource that includes quantitative data, detailed
experimental protocols, and visual representations of its engagement with cellular signaling
pathways.

Introduction

Pterocarpus santalinus, commonly known as Red Sandalwood, has a long history of use in
traditional medicine. The therapeutic properties of its heartwood are largely attributed to a class
of complex benzoxanthenone pigments known as santalins. Among these, Santalin Ais a
major constituent and has been the subject of various scientific investigations. Its potential as a
depigmenting agent, antioxidant, and anti-inflammatory compound makes it a promising
candidate for further research and development in the pharmaceutical and cosmetic industries.
This guide aims to consolidate the current technical knowledge on Santalin A to facilitate future
studies.
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Physicochemical Properties

Santalin A is a complex polyphenolic compound with the following key identifiers:

Property Value Citation(s)
Molecular Formula Cs3H26010 [1][2]
Molecular Weight 582.55 g/mol [2]

CAS Number 38185-48-7 [1]

Biological Activity and Quantitative Data

Santalin A exhibits a range of biological activities. The following tables summarize the available
guantitative data.

ble 3.1: Antioxid -

Assay Result Citation(s)
Total Antioxidant Capacity 285.55 + 6.89 mg AEE/gDW [3]
DPPH Radical Scavenging
5.49806 pg AAE/mL [3]
(ICs0)
DPPH Radical Inhibition (%) 80.3% [3]

AEE/gDW: Ascorbic Acid Equivalents per gram Dry Weight AAE/mL: Ascorbic Acid Equivalents
per milliliter

Table 3.2: Enzyme Inhibition

Enzyme Inhibition Type Ki Value Citation(s)

Tyrosinase Mixed-type Not Reported [4]

Table 3.3: Anticancer Activity
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Specific ICso values for purified Santalin A against various cancer cell lines are not extensively
reported in the available literature. Studies have often focused on the cytotoxic effects of crude
extracts of Pterocarpus santalinus. Further research is required to determine the specific
anticancer potency of isolated Santalin A.

Signaling Pathways

Santalin A has been shown to modulate key signaling pathways involved in melanogenesis
and inflammation.

Melanogenesis Inhibition Pathway

Santalin A has been demonstrated to inhibit melanin synthesis by downregulating the
expression of Microphthalmia-associated Transcription Factor (MITF) and its downstream
targets, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-
related protein 2 (TRP-2)[4]. MITF is a master regulator of melanocyte development and
differentiation. While the precise upstream mechanism of MITF downregulation by Santalin A is
still under investigation, it is hypothesized to interfere with key signaling cascades that
converge on MITF expression, such as the cAMP/PKA pathway.
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Caption: Proposed pathway for Santalin A's inhibition of melanogenesis.

Anti-inflammatory Pathway

Extracts of Pterocarpus santalinus, rich in Santalin A, have been shown to possess anti-
inflammatory properties by inhibiting the NF-kB (nuclear factor kappa-light-chain-enhancer of
activated B cells) signaling pathway[5]. Pro-inflammatory stimuli typically lead to the
degradation of IkBa, allowing NF-kB to translocate to the nucleus and induce the expression of
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inflammatory genes. The extract of P. santalinus has been shown to suppress IkBa
phosphorylation and degradation, thereby inhibiting NF-kB activation[5]. While Santalin A is a
major component of this extract, other compounds may also contribute to this effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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